Cas no 2747-62-8 (Ethanone,1-(1-aziridinyl)-2,2,2-trifluoro-)

• Product Name: Ethanone,1-(1-aziridinyl)-2,2,2-trifluoro-
• CAS No: 2747-62-8
• MF: C₄H₄F₃NO
• MW: 139.07587146759
• CID: 240144
• PubChem ID: 45080715
• Update Time: 2025-04-19

Ethanone,1-(1-aziridinyl)-2,2,2-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1-aziridinyl)-2,2,2-trifluoro-
• Aziridine,1-(trifluoroacetyl)- (7CI,8CI)
• 1-(aziridin-1-yl)-2,2,2-trifluoroethanone
• UGPPXAAMXAKMFV-UHFFFAOYSA-N
• 2747-62-8
• DTXSID10664076
• SCHEMBL8164423
• 1-(Aziridin-1-yl)-2,2,2-trifluoroethan-1-one
• (trifluoroacetyl)aziridine

• Inchi： 1S/C4H4F3NO/c5-4(6,7)3(9)8-1-2-8/h1-2H2
• InChI Key： UGPPXAAMXAKMFV-UHFFFAOYSA-N
• SMILES： FC(C(N1CC1)=O)(F)F

Computed Properties

• Exact Mass: 139.02452
• Monoisotopic Mass: 139.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 20.1Ų

Experimental Properties

• PSA: 20.08